![molecular formula C21H20BrN3O4 B4118443 2-{[(6-bromo-2-naphthyl)oxy]acetyl}-N-(4-ethoxyphenyl)hydrazinecarboxamide](/img/structure/B4118443.png)
2-{[(6-bromo-2-naphthyl)oxy]acetyl}-N-(4-ethoxyphenyl)hydrazinecarboxamide
Overview
Description
2-{[(6-bromo-2-naphthyl)oxy]acetyl}-N-(4-ethoxyphenyl)hydrazinecarboxamide is a compound that has been synthesized for scientific research purposes. It is a hydrazinecarboxamide derivative that has shown potential in various studies due to its unique structure and properties.
Scientific Research Applications
2-{[(6-bromo-2-naphthyl)oxy]acetyl}-N-(4-ethoxyphenyl)hydrazinecarboxamide has been studied for its potential in various scientific research areas. It has shown promising results in cancer research, as it has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its potential in the treatment of inflammatory diseases, as it has been found to have anti-inflammatory properties. Additionally, it has been studied for its potential as an antibacterial agent, as it has been found to have activity against certain strains of bacteria.
Mechanism of Action
The mechanism of action of 2-{[(6-bromo-2-naphthyl)oxy]acetyl}-N-(4-ethoxyphenyl)hydrazinecarboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. It may also work by disrupting bacterial cell membranes and inhibiting bacterial protein synthesis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to decrease the production of inflammatory cytokines and chemokines, thereby reducing inflammation. Additionally, it has been found to inhibit bacterial growth by disrupting bacterial cell membranes and inhibiting bacterial protein synthesis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[(6-bromo-2-naphthyl)oxy]acetyl}-N-(4-ethoxyphenyl)hydrazinecarboxamide in lab experiments is its unique structure and properties, which make it a promising compound for various scientific research areas. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 2-{[(6-bromo-2-naphthyl)oxy]acetyl}-N-(4-ethoxyphenyl)hydrazinecarboxamide. One direction is to study its potential in combination with other compounds for cancer treatment. Another direction is to study its effects on other inflammatory diseases, such as arthritis and asthma. Additionally, further research is needed to fully understand its mechanism of action and to design experiments to study its effects more effectively.
In conclusion, this compound is a compound that has shown potential in various scientific research areas. Its unique structure and properties make it a promising compound for cancer research, inflammatory disease research, and antibacterial research. Further research is needed to fully understand its mechanism of action and to design experiments to study its effects more effectively.
properties
IUPAC Name |
1-[[2-(6-bromonaphthalen-2-yl)oxyacetyl]amino]-3-(4-ethoxyphenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20BrN3O4/c1-2-28-18-9-6-17(7-10-18)23-21(27)25-24-20(26)13-29-19-8-4-14-11-16(22)5-3-15(14)12-19/h3-12H,2,13H2,1H3,(H,24,26)(H2,23,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVBWNCMISDXNGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NNC(=O)COC2=CC3=C(C=C2)C=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20BrN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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